Cas no 2680878-27-5 (benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate)

• Product Name: benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate
• CAS No: 2680878-27-5
• MF: C₁₅H₁₅BrN₂O₂
• MW: 335.195802927017
• MDL: MFCD33547448
• CID: 5625946
• PubChem ID: 165929318
• Update Time: 2025-10-28

benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate
• 2680878-27-5
• EN300-28296277

• MDL： MFCD33547448
• Inchi： 1S/C15H15BrN2O2/c1-10-8-13(14(16)17-11(10)2)18-15(19)20-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key： YOKQKQCHICIGHX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)C(C)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.03169g/mol
• Monoisotopic Mass: 334.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate

Comprehensive Overview of Benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate (CAS No. 2680878-27-5)

Benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate is a specialized organic compound with the CAS registry number 2680878-27-5. This compound belongs to the class of pyridine derivatives, which are widely studied for their applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a bromo substituent and a carbamate functional group in its structure makes it a versatile intermediate for synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in the development of novel bioactive molecules.

The molecular formula of Benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate reflects its complex yet highly functionalized architecture. The 2-bromo-5,6-dimethylpyridin-3-yl moiety provides a unique scaffold for further chemical modifications, while the benzyl carbamate group enhances its stability and reactivity. Such features are critical for applications in drug discovery and medicinal chemistry, where precise molecular tuning is essential. Recent trends in AI-driven drug design and high-throughput screening have further amplified the demand for structurally diverse building blocks like this compound.

One of the key advantages of Benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate is its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, enabling the construction of complex molecules with high efficiency. The compound’s bromine atom serves as an excellent leaving group, facilitating nucleophilic substitutions and metal-catalyzed transformations. This aligns with the growing interest in sustainable chemistry and green synthesis, where minimizing waste and optimizing reaction conditions are paramount.

In the context of pharmaceutical research, Benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate has garnered attention as a potential precursor for kinase inhibitors and antiviral agents. Kinase inhibitors, in particular, are a hot topic in oncology, with many researchers exploring their mechanisms to combat resistant cancer strains. The compound’s pyridine core is a common motif in FDA-approved drugs, underscoring its relevance. Additionally, the rise of personalized medicine and targeted therapies has spurred the need for innovative chemical entities, positioning this compound as a valuable asset in drug development pipelines.

From a material science perspective, Benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate could contribute to the design of advanced organic electronic materials. The integration of heterocyclic compounds into conductive polymers and light-emitting diodes (LEDs) is an active area of research. The compound’s structural features may offer tunable electronic properties, making it a candidate for next-generation optoelectronic devices. This aligns with the global push toward renewable energy and energy-efficient technologies, where organic semiconductors play a pivotal role.

Quality control and analytical characterization are critical for Benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and identity. The compound’s CAS No. 2680878-27-5 serves as a unique identifier in chemical databases, facilitating seamless procurement and regulatory compliance. As the chemical industry embraces digital transformation, tools like blockchain for supply chain transparency and AI-powered quality assurance are becoming increasingly relevant.

In summary, Benzyl N-(2-bromo-5,6-dimethylpyridin-3-yl)carbamate (CAS No. 2680878-27-5) is a multifaceted compound with significant potential across diverse scientific domains. Its applications span drug discovery, material science, and sustainable chemistry, reflecting the interdisciplinary nature of modern research. As the scientific community continues to explore its properties and derivatives, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.